molecular formula C13H18N2O2S2 B013837 S-(N-(3-Phenylpropyl)(thiocarbamoyl))-cysteine CAS No. 137915-13-0

S-(N-(3-Phenylpropyl)(thiocarbamoyl))-cysteine

Cat. No. B013837
CAS RN: 137915-13-0
M. Wt: 298.4 g/mol
InChI Key: XMEUXBMTQJJHED-NSHDSACASA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

S-(N-(3-Phenylpropyl)(thiocarbamoyl))-cysteine, also known as SPD-304, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. SPD-304 is a selective agonist of the transient receptor potential vanilloid 1 (TRPV1) channel, which is a non-selective cation channel expressed in sensory neurons. The TRPV1 channel is involved in the regulation of pain sensation, body temperature, and inflammation.

Scientific Research Applications

Angiotensin-Converting Enzyme (ACE) Inhibitors Synthesis

This compound is a key intermediate in the synthesis of ACE inhibitors, which are crucial for treating hypertension and heart failure. The stereoselective synthesis of derivatives of this compound, such as N-[(S)-1-ethoxycarbonyl-3-phenylpropyl]-L-alanine, is an important step in creating these life-saving medications .

Antimicrobial Agents

Derivatives of S-(N-(3-Phenylpropyl)(thiocarbamoyl))-cysteine have shown discrete antimicrobial activity. This opens up possibilities for developing new antibiotics that can be used to treat various bacterial infections, addressing the growing concern of antibiotic resistance .

Agricultural Chemicals

Some derivatives of this compound have been found to promote plant growth, increase seed yield, and enhance oil content in crops like rapeseed. This application is significant for agricultural productivity and food security, especially in regions with challenging growing conditions .

Antiamoebic Activity

Compounds synthesized from S-(N-(3-Phenylpropyl)(thiocarbamoyl))-cysteine have been studied for their antiamoebic properties. This is particularly relevant in the treatment of diseases like amoebiasis, caused by pathogenic amoebae .

properties

IUPAC Name

(2R)-2-amino-3-(3-phenylpropylcarbamothioylsulfanyl)propanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H18N2O2S2/c14-11(12(16)17)9-19-13(18)15-8-4-7-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9,14H2,(H,15,18)(H,16,17)/t11-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XMEUXBMTQJJHED-NSHDSACASA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CCCNC(=S)SCC(C(=O)O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)CCCNC(=S)SC[C@@H](C(=O)O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H18N2O2S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80160393
Record name S-(N-(3-Phenylpropyl)(thiocarbamoyl))-cysteine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80160393
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

298.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

S-(N-(3-Phenylpropyl)(thiocarbamoyl))-cysteine

CAS RN

137915-13-0
Record name S-(N-(3-Phenylpropyl)(thiocarbamoyl))-cysteine
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0137915130
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name S-(N-(3-Phenylpropyl)(thiocarbamoyl))-cysteine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80160393
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.